Cas no 1323252-69-2 ((9H-fluoren-9-yl)methanesulfonyl chloride)
(9H-Fluoren-9-yl)methanesulfonyl chloride (Fms-Cl) is a specialized sulfonylating reagent widely used in organic synthesis and peptide chemistry. Its key advantage lies in the Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as a robust protecting group for amines, enabling selective deprotection under mild basic conditions. The sulfonyl chloride moiety facilitates efficient derivatization of hydroxyl or amino groups, enhancing reactivity in acylation and sulfonylation reactions. Fms-Cl is particularly valuable in solid-phase peptide synthesis (SPPS), where its orthogonal protecting group compatibility ensures high yields and minimal side reactions. Its stability and selectivity make it a preferred choice for constructing complex molecular architectures with precise control over functional group manipulation.
1323252-69-2 structure
Product name:(9H-fluoren-9-yl)methanesulfonyl chloride
(9H-fluoren-9-yl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- (9H-fluoren-9-yl)methanesulfonyl chloride
- 9H-Fluorene-9-methanesulfonyl chloride
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- Inchi： 1S/C14H11ClO2S/c15-18(16,17)9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2
- InChI Key： WYJNFSAHMOPDMI-UHFFFAOYSA-N
- SMILES： C1(CS(Cl)(=O)=O)C2=C(C=CC=C2)C2=C1C=CC=C2
Experimental Properties
- Density: 1.381±0.06 g/cm3(Predicted)
- Boiling Point: 445.2±14.0 °C(Predicted)
(9H-fluoren-9-yl)methanesulfonyl chloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1988603-5.0g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1988603-10.0g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1988603-2.5g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-0.05g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-0.5g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-1g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-5g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 5g |
$3189.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-10g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 10g |
$4729.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-0.25g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-1988603-0.1g |
(9H-fluoren-9-yl)methanesulfonyl chloride |
1323252-69-2 | 0.1g |
$968.0 | 2023-09-16 |
(9H-fluoren-9-yl)methanesulfonyl chloride Related Literature
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Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
-
Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
-
Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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